Cas no 1105250-71-2 (N-[(4-methylphenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide)

• Product Name: N-[(4-methylphenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide
• CAS No: 1105250-71-2
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5828475
• PubChem ID: 44071962
• Update Time: 2025-05-24

N-[(4-methylphenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-2-(4-oxopyrido[1,2-a]pyrimidin-2-yl)oxyacetamide
• Acetamide, N-[(4-methylphenyl)methyl]-2-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy]-
• N-[(4-methylphenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide
• AKOS024511533
• 1105250-71-2
• N-(4-methylbenzyl)-2-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetamide
• F5505-0016

• Inchi： 1S/C18H17N3O3/c1-13-5-7-14(8-6-13)11-19-16(22)12-24-17-10-18(23)21-9-3-2-4-15(21)20-17/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key： RODXNRZDYHOISS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)COC1=CC(=O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 14.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-[(4-methylphenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide

N-[ (4-Methylphenyl)Methyl ] -2-( {4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-2-Yl}Oxy )Acetamide: A Comprehensive Overview

CAS No. 1105250-71-2, commonly referred to as N-[ (4-Methylphenyl)Methyl ] -2-( {4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-2-Yl}Oxy )Acetamide, is a highly specialized compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including an acetamide group, a pyrido[1,2-a]pyrimidine moiety, and a methyl-substituted phenyl group. The presence of these groups contributes to its versatile reactivity and selectivity in different chemical environments. The pyrido[1,2-a]pyrimidine ring system, in particular, has been identified as a key structural element responsible for its biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic techniques and precise control over reaction conditions. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production of this compound while maintaining high purity levels.

The biological activity of N-[ (4-Methylphenyl)Methyl ] -2-( {4-Oxo-4H-Pyrido[1,2-A]Pyrimidin-2-Yl}Oxy )Acetamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key enzymes involved in cellular signaling pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, studies published in the Journal of Medicinal Chemistry have highlighted its ability to inhibit specific kinase enzymes associated with cancer progression.

In addition to its pharmacological applications, this compound has also found utility in materials science due to its unique electronic properties. Research conducted at leading institutions has explored its potential as a component in advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable charge transfer complexes has been particularly advantageous in this context.

The environmental impact of synthesizing and using this compound has also come under scrutiny in recent years. Scientists have developed eco-friendly synthesis routes that minimize the use of hazardous reagents and reduce waste generation. These efforts align with the growing emphasis on sustainable chemistry practices within the scientific community.

Looking ahead, the future prospects for CAS No. 1105250-71-2 appear promising as researchers continue to uncover new applications and optimize its properties further. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, leading to breakthroughs that could benefit various industries ranging from healthcare to electronics.